Cas no 676134-68-2 (6-bromo-3,4-dihydro-1H-2-benzopyran-4-one)

• Product Name: 6-bromo-3,4-dihydro-1H-2-benzopyran-4-one
• CAS No: 676134-68-2
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD09744079
• CID: 502155
• PubChem ID: 45489802
• Update Time: 2025-04-19

6-bromo-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromoisochroman-4-one
• 1H-2-Benzopyran-4(3H)-one,6-bromo-
• 6-bromo-1H-isochromen-4-one
• 6-Bromo-4-isochromanone
• 1H-2-Benzopyran-4(3H)-one,6-bromo
• 6-bromanyl-1H-isochromen-4-one
• 6-Bromo-1,1-dimethyl-Isochroman-4-one
• 6-Bromo-isochroman-4-one
• 6-bromo-3,4-dihydro-1H-2-benzopyran-4-one
• PubChem17497
• 6-bromo-isochromen-4-one
• KOROTCDTJPLXMA-UHFFFAOYSA-N
• BCP06687
• FCH1392491
• 6-Bromo-1H-2-benzopyran-4(3H)-one
• DS-
• BCB13468
• A835826
• 676134-68-2
• 1H-2-Benzopyran-4(3H)-one, 6-bromo-
• AKOS015915219
• FT-0652526
• 6-bromo-1h-isochromen-4(3h)-one
• SCHEMBL3174866
• MFCD09744079
• DS-15132
• EN300-1718382
• DTXSID80670467
• C76134
• 6-BROMO-1,3-DIHYDRO-2-BENZOPYRAN-4-ONE

• MDL： MFCD09744079
• Inchi： 1S/C9H7BrO2/c10-7-2-1-6-4-12-5-9(11)8(6)3-7/h1-3H,4-5H2
• InChI Key： KOROTCDTJPLXMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2COCC(C=2C=1)=O

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 336.1±42.0 °C at 760 mmHg
• Flash Point: 157.1±27.9 °C
• Refractive Index: 1.599
• PSA: 26.30000
• LogP: 2.16200
• Vapor Pressure: No data available

6-bromo-3,4-dihydro-1H-2-benzopyran-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans